Cas no 1700442-25-6 (1-{[(Tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid)

• Product Name: 1-{[(Tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid
• CAS No: 1700442-25-6
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD30803300
• CID: 4611648
• PubChem ID: 106822754
• Update Time: 2025-06-14

1-{[(Tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid
• 1-((tert-Butoxycarbonyl)amino)-3-methoxycyclobutane-1-carboxylic acid
• 1-{[(tert-butoxy)carbonyl]amino-3-methoxycyclobutane-1-carboxylic acid
• (1s,3s)-1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid
• 3-methoxy-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• 1-Boc-3-methoxycyclobutane-1-carboxylic acid
• P17380
• 1
• MFCD30803300
• 1-(Boc-amino)-3-methoxycyclobutanecarboxylic Acid
• 1700442-25-6
• F93787
• trans-1-((tert-Butoxycarbonyl)amino)-3-methoxycyclobutane-1-carboxylic acid
• CS-0052666
• cis-1-((tert-Butoxycarbonyl)amino)-3-methoxycyclobutane-1-carboxylic acid
• EN300-1700778
• AS-53994
• (1r,3r)-1-((tert-Butoxycarbonyl)amino)-3-methoxycyclobutane-1-carboxylicacid
• EN300-1666745
• 2166823-89-6
• 1-[(tert-butoxycarbonyl)amino]-3-methoxycyclobutane-1-carboxylic acid
• 2166665-57-0
• 1-{[(t-Butoxy)carbonyl]amino-3-methoxycyclobutane-1-carboxylic acid
• AB92424
• 1-([(tert-Butoxy)carbonyl]amino)-3-methoxycyclobutane-1-carboxylic acid
• trans-1-(Boc-amino)-3-methoxy-cyclobutanecarboxylic acid
• AKOS037644566
• trans-1-(tert-butoxycarbonylamino)-3-methoxy-cyclobutanecarboxylic acid
• SY324036
• 1-{[(Tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid

• MDL： MFCD30803300
• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(15)12-11(8(13)14)5-7(6-11)16-4/h7H,5-6H2,1-4H3,(H,12,15)(H,13,14)
• InChI Key： DUZSBLQOTMZVAN-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C(=O)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{[(Tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-{[(Tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid (CAS No. 1700442-25-6)

In the realm of synthetic organic chemistry, 1-{[(Tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid (CAS No. 1700442-25-6) has emerged as a compound of significant interest due to its versatile applications in pharmaceutical intermediates and peptide synthesis. This Boc-protected amino acid derivative features a cyclobutane backbone, which is increasingly studied for its conformational rigidity and potential in drug design. Researchers and industry professionals are actively exploring its utility in small molecule therapeutics and bioconjugation, aligning with the growing demand for novel bioactive scaffolds.

The structural uniqueness of this compound lies in its tert-butoxycarbonyl (Boc) protecting group, a staple in peptide coupling reactions, and the methoxycyclobutane moiety, which enhances solubility and metabolic stability. These attributes make it a valuable building block for medicinal chemistry projects, particularly in the development of GPCR-targeted drugs and enzyme inhibitors. Recent trends in AI-driven drug discovery have further spotlighted such compounds, as computational models prioritize structurally diverse fragments for high-throughput screening.

From a synthetic perspective, the carboxylic acid functionality in 1700442-25-6 allows for straightforward derivatization via amide bond formation, a reaction frequently optimized using green chemistry principles. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis methods. Additionally, the compound’s stability under acidic conditions (due to the Boc group) makes it suitable for solid-phase peptide synthesis (SPPS), a technique widely adopted in biopharmaceutical production.

Analytical characterization of 1-{[(Tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques critical for verifying purity and stereochemistry. These data are essential for regulatory submissions, especially in preclinical development phases. Notably, the compound’s chiral center at the cyclobutane ring necessitates rigorous enantiomeric purity assessments, a key consideration for asymmetric synthesis applications.

Market-wise, the demand for 1700442-25-6 is driven by its role in proteolysis-targeting chimeras (PROTACs) and peptidomimetics, two areas dominating drug discovery discussions. Its compatibility with click chemistry protocols further expands its utility in biomarker labeling and targeted drug delivery systems. As the industry prioritizes fragment-based drug design, this compound’s balanced lipophilicity and polarity position it as a promising candidate for lead optimization pipelines.

In conclusion, 1-{[(Tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid exemplifies the intersection of structural innovation and practical applicability in modern chemistry. Its relevance to next-generation therapeutics and alignment with sustainable chemistry trends underscore its importance in both academic and industrial research landscapes.